Cas no 68351-39-3 (8-fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1-benzazepine)
68351-39-3 structure
Product Name:8-fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1-benzazepine
CAS No:68351-39-3
MF:C16H15F2N
MW:259.29381108284
CID:2798878
PubChem ID:3052037
Update Time:2025-04-21
8-fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1-benzazepine Chemical and Physical Properties
Names and Identifiers
-
- 68351-39-3
- 1H-1-Benzazepine, 8-fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-
- AE-641/30114041
- SCHEMBL4871417
- Oprea1_717613
- DTXSID70388867
- 8-fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1-benzazepine
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- Inchi： 1S/C16H15F2N/c17-12-5-3-11(4-6-12)14-2-1-9-19-16-10-13(18)7-8-15(14)16/h3-8,10,14,19H,1-2,9H2
- InChI Key： RUPZWPDUIMGBAS-UHFFFAOYSA-N
- SMILES： FC1C=CC2=C(C=1)NCCCC2C1C=CC(=CC=1)F
Computed Properties
- Exact Mass: 259.11725581g/mol
- Monoisotopic Mass: 259.11725581g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 12Ų
8-fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1-benzazepine Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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